3-Bromo-N,N-dimethyl-5-(methylsulfonamido)benzamide
Overview
Description
3-Bromo-N,N-dimethyl-5-(methylsulfonamido)benzamide, also known as BMMB, is a sulfonamide-containing compound that is used as a reagent in organic synthesis. It is a useful reagent for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other organic compounds. BMMB is an effective catalyst for the synthesis of a variety of compounds, including those with biological activity.
Scientific Research Applications
Chemical Synthesis and Biological Activity
The chemical compound 3-Bromo-N,N-dimethyl-5-(methylsulfonamido)benzamide, although not directly mentioned, is related to various sulfonamide derivatives known for their wide range of applications in both chemical synthesis and biological activities. Research on similar sulfonamide compounds has demonstrated their significance in the development of pharmaceuticals, materials science, and as intermediates in organic synthesis.
Antiarrhythmic Activity : Sulfonamide derivatives, similar in structure to 3-Bromo-N,N-dimethyl-5-(methylsulfonamido)benzamide, have shown Class III antiarrhythmic activity, demonstrating potent effects without impacting conduction. These compounds have been evaluated for their ability to prolong action potential duration, an essential property for antiarrhythmic drugs, through specific ion channel interactions (Ellingboe et al., 1992).
Antibacterial and Antifungal Activities : The synthesis and characterization of sulfonamide-derived ligands and their transition metal complexes have been explored for their biological activities. These compounds, including those structurally related to 3-Bromo-N,N-dimethyl-5-(methylsulfonamido)benzamide, exhibit moderate to significant antibacterial and good antifungal activities against various strains, highlighting their potential in developing new antimicrobial agents (Chohan & Shad, 2011).
Catalytic Applications : The synthesis of novel N-bromo sulfonamide reagents demonstrates their efficiency as catalysts in organic synthesis, offering advantages such as high yields, short reaction times, and clean workup. These findings underscore the utility of sulfonamide compounds in facilitating various chemical transformations (Khazaei et al., 2014).
Photodynamic Therapy for Cancer Treatment : Research into new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups has revealed their high singlet oxygen quantum yield, making them suitable as Type II photosensitizers in photodynamic therapy for cancer. This highlights the role of sulfonamide derivatives in developing therapeutic agents for cancer treatment (Pişkin et al., 2020).
Synthesis of Vinylsulfones and Sulfonamides : Studies on the synthesis of low molecular weight vinylsulfones and vinylsulfonamides, such as 1-(methylsulfonyl)-1-propene and N,N-dimethyl-1-propene-1-sulfonamide, demonstrate their importance in synthetic organic chemistry. These compounds serve as active agents in various reactions, indicating the broad utility of sulfonamide derivatives in chemical synthesis (2020).
properties
IUPAC Name |
3-bromo-5-(methanesulfonamido)-N,N-dimethylbenzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13BrN2O3S/c1-13(2)10(14)7-4-8(11)6-9(5-7)12-17(3,15)16/h4-6,12H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRVXNQPSXWPWFB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=CC(=CC(=C1)Br)NS(=O)(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrN2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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